Cas no 1005303-57-0 (4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide
• CAS No: 1005303-57-0
• MF: C₁₉H₁₈FN₃O₄S
• MW: 403.42732667923
• CID: 5470283
• Update Time: 2025-05-25

4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-[6-(4-methoxyphenyl)pyridazin-3-yl]oxyethyl]benzenesulfonamide
• 4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide

• Inchi： 1S/C19H18FN3O4S/c1-26-16-6-2-14(3-7-16)18-10-11-19(23-22-18)27-13-12-21-28(24,25)17-8-4-15(20)5-9-17/h2-11,21H,12-13H2,1H3
• InChI Key： BTFVJSAWUQHIKG-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC2=NN=C(C3=CC=C(OC)C=C3)C=C2)(=O)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide

Research Briefing on 4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide (CAS: 1005303-57-0)

The compound 4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide (CAS: 1005303-57-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique pyridazine core and substituted phenyl rings, has been investigated for its biological activity, particularly in the context of enzyme inhibition and targeted drug design. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of 4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The researchers employed a multi-step process involving nucleophilic substitution and Suzuki coupling reactions, which allowed for the efficient introduction of the 4-methoxyphenyl and fluoro-sulfonamide moieties. The optimized synthesis has paved the way for further pharmacological evaluations and structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide exhibits potent inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and CA XII. These isoforms are overexpressed in hypoxic tumor environments, making them attractive targets for anticancer therapy. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed selective inhibition of CA IX with an IC50 value of 12 nM, suggesting its potential as a targeted anticancer agent. Further investigations are underway to evaluate its efficacy in preclinical cancer models.

Beyond its anticancer potential, 4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide has also been explored for its anti-inflammatory properties. A recent study in the European Journal of Pharmacology (2023) highlighted its ability to modulate the NF-κB signaling pathway, which plays a critical role in inflammation and immune responses. The compound was found to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, indicating its potential as a novel anti-inflammatory agent. These findings warrant further investigation into its therapeutic applications for inflammatory diseases.

Despite these promising results, challenges remain in the development of 4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, likely due to its poor solubility and metabolic instability. Researchers are currently exploring prodrug strategies and formulation approaches to enhance its drug-like properties. Additionally, toxicological evaluations are needed to assess its safety profile before advancing to clinical trials. Collaborative efforts between academic and industrial researchers are essential to address these challenges and unlock the full potential of this compound.

In conclusion, 4-fluoro-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide (CAS: 1005303-57-0) represents a promising candidate for drug development, with demonstrated activity against carbonic anhydrase isoforms and anti-inflammatory pathways. Ongoing research aims to optimize its pharmacological properties and evaluate its therapeutic potential in relevant disease models. The compound's unique chemical structure and biological activity make it a valuable subject for further investigation in the field of chemical biology and medicinal chemistry.